tert-Butyl 3-(indolin-3-yl)piperidine-1-carboxylate
Overview
Description
Scientific Research Applications
Allosteric Modulation of the Cannabinoid CB1 Receptor
One study explored the pharmacology of novel compounds at the cannabinoid CB1 receptor, demonstrating the potential of certain compounds to act as allosteric modulators. These compounds were shown to significantly increase the binding of a CB1 receptor agonist, suggesting a positively cooperative allosteric effect. This highlights the compound's relevance in the development of synthetic ligands that can modulate receptor activity, potentially contributing to novel therapeutic strategies (Price et al., 2005).
Synthetic Routes for Anticancer Drugs
Another research application involves the synthesis of tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, an important intermediate for small molecule anticancer drugs. The study established a rapid and high-yield synthetic method for this intermediate, underscoring its significance in the development of anticancer therapeutics. This work contributes to the ongoing efforts to develop and optimize anti-tumor inhibitors, showcasing the compound's utility in medicinal chemistry (Zhang et al., 2018).
Role in Synthesis of Biologically Active Compounds
Further research has highlighted the synthesis of tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate as a critical step in the creation of crizotinib, a therapy used in cancer treatment. This work emphasizes the compound's role as a key intermediate in the synthesis of molecules with significant biological activity, offering insights into its versatility in drug development processes (Kong et al., 2016).
Mechanism of Action
- The primary target of tert-Butyl 3-(indolin-3-yl)piperidine-1-carboxylate is not explicitly mentioned in the available literature. However, indole derivatives, in general, have been found to interact with various receptors and enzymes due to their diverse biological activities .
- Since the exact target is not specified, we can’t provide precise details about the mode of action. However, indole derivatives often modulate cellular processes by influencing enzyme activity, receptor signaling, or gene expression .
Target of Action
Mode of Action
Pharmacokinetics (ADME Properties)
- Information on absorption is not available for this specific compound. However, it would likely be absorbed through the gastrointestinal tract or other routes. The volume of distribution and protein binding are not reported . Metabolic pathways for this compound remain unknown. The compound’s excretion route and half-life are not specified.
Properties
IUPAC Name |
tert-butyl 3-(2,3-dihydro-1H-indol-3-yl)piperidine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N2O2/c1-18(2,3)22-17(21)20-10-6-7-13(12-20)15-11-19-16-9-5-4-8-14(15)16/h4-5,8-9,13,15,19H,6-7,10-12H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UVKWHITVTJOVCV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCC(C1)C2CNC3=CC=CC=C23 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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